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Compound of Interest

Amino(3-bromo-1-

Compound Name:

adamantyl)acetic acid
CAS No.: 345969-40-6
Cat. No.: B3036498

Get Quote

The incorporation of an adamantyl group into an

-amino acid scaffold fundamentally alters the solute-solvent interaction landscape.

 Lipophilicity & Membrane Permeability: The diamondoid cage provides a dense, hydrophobic
core.[1] When substituted onto an amino acid (e.g., 1-adamantylalanine), it significantly
increases the partition coefficient, facilitating passive diffusion across lipid bilayers.

 Steric Occlusion: The bridgehead carbons of adamantane create a rigid steric block. In
peptide chains, this restricts conformational freedom (

angles), often inducing helical turns or shielding adjacent amide bonds from enzymatic
hydrolysis.

o Metabolic Stability: The cage structure is resistant to oxidative metabolism, although
hydroxylation at tertiary carbons (bridgeheads) can occur (e.g., by CYP450s), which is often
exploited to tune solubility (as seen in Saxagliptin).

Table 1: Comparative Properties of Common Adamantane Amino Acids
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Synthetic Frameworks

The synthesis of adamantane amino acids presents unique challenges due to the steric
hindrance of the cage. Two primary workflows dominate: asymmetric synthesis for chiral
pharma intermediates and flow chemistry for process scalability.

Workflow: Asymmetric Synthesis of (S)-3-
Hydroxyadamantylglycine

This pathway is critical for the production of DPP-4 inhibitors (e.g., Saxagliptin).[2] The
introduction of the hydroxyl group improves water solubility while maintaining the
pharmacophore's bulk.

Step-by-Step Protocol: Modified Strecker / Enzymatic Route Note: This protocol synthesizes
the N-Boc protected intermediate.

» Starting Material: Begin with 1-adamantanecarboxylic acid.[2][3]
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» Functionalization: Convert to 1-acetyladamantane via reaction with methyllithium or through
acid chloride formation followed by malonate displacement/decarboxylation.

o Oxidation: Oxidize 1-acetyladamantane to the

-keto acid (2-(1-adamantyl)-2-oxoacetic acid) using
under basic conditions.

e Transamination/Reductive Amination (Chiral Step):

o Reagents: Phenylalanine dehydrogenase (PheDH), Formate dehydrogenase (FDH),
Ammonium formate,

o Condition: pH 8.0 buffer,

o Mechanism:[4][5][6] The enzyme stereoselectively converts the
-keto acid to the (S)-amino acid.

o Hydroxylation: The tertiary carbon (position 3 of the cage) is hydroxylated using a
biotransformation method (e.g., Streptomyces sp.) or chemical oxidation (

in alkaline medium) to yield (S)-3-hydroxyadamantylglycine.
e Protection: React with

in dioxane/water to secure the amine for peptide coupling.

Visualization: Saxagliptin Intermediate Synthesis
Workflow
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Figure 1: Chemo-enzymatic synthesis of the Saxagliptin adamantyl amino acid core.

Click to download full resolution via product page

[2]
Biological Interfaces: The LAT1 Transporter
Mechanism[7]

A critical application of adamantane amino acids is their ability to hijack the Large Neutral
Amino Acid Transporter 1 (LAT1/SLC7A5). LAT1 is highly expressed at the Blood-Brain Barrier
(BBB) and in various cancer cells.

e Mechanism: LAT1 functions as an obligate exchanger (antiporter). It imports large, lipophilic
amino acids (like leucine or adamantyl-alanine) while exporting intracellular amino acids

(typically glutamine).
o Therapeutic Utility:
o BBB Shuttle: Conjugating drugs to adamantane amino acids can facilitate brain uptake.

o Cancer Starvation: Adamantane derivatives can act as high-affinity non-transportable
inhibitors, blocking leucine uptake and inhibiting mTORC1 signaling in tumors.

Visualization: LAT1 Antiport System
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Figure 2: LAT1 Antiport Mechanism facilitating Adamantane-AA entry.
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Experimental Protocol: Flow Synthesis of 2-
Aminoadamantane-2-carboxylic Acid

For researchers requiring the achiral, rigid 2-aminoadamantane-2-carboxylic acid (an effective
transport inhibitor), a flow chemistry approach offers superior safety profile over batch methods

involving hydrazoic acid equivalents.
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Objective: Synthesis of 2-aminoadamantane-2-carboxylic acid via a modified Ritter/Schmidt
rearrangement or hydrolysis of hydantoin precursors. Below is the optimized Bucherer-Bergs
route adapted for flow/batch hybrid efficiency.

Reagents:

2-Adamantanone

Ammonium carbonate

Potassium cyanide (Caution: High Toxicity)

Sodium hydroxide (6M)
Protocol:

e Hydantoin Formation (Batch):

[¢]

Dissolve 2-adamantanone (10 mmol) in ethanol/water (1:1).

[e]

Add ammonium carbonate (30 mmol) and potassium cyanide (15 mmol).

Heat to

[e]

in a sealed pressure tube for 4 hours.

o

Checkpoint: Monitor disappearance of ketone by TLC (Hexane/EtOAc 4:1).

[¢]

Cool, filter the precipitate (spiro-hydantoin intermediate), and wash with water.
e Hydrolysis (Flow Reactor):

o Dissolve the spiro-hydantoin in 6M NaOH.

o Pump the solution through a heated coil reactor (PFA tubing) at

with a residence time of 20 minutes. Note: High temperature is required to open the rigid
spiro-ring.
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* Isolation:
o Collect the output stream and neutralize to pH 6.0 with HCI.
o The zwitterionic amino acid precipitates as a white solid.
o Recrystallize from water/methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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